Cas no 1806344-87-5 (Ethyl 5-amino-2-(2-carboxyethyl)benzoate)

• Product Name: Ethyl 5-amino-2-(2-carboxyethyl)benzoate
• CAS No: 1806344-87-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 4956195
• Update Time: 2025-07-17

Ethyl 5-amino-2-(2-carboxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(2-carboxyethyl)benzoate

• Inchi： 1S/C12H15NO4/c1-2-17-12(16)10-7-9(13)5-3-8(10)4-6-11(14)15/h3,5,7H,2,4,6,13H2,1H3,(H,14,15)
• InChI Key： WAVOWWQKHAKINY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1CCC(=O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 1.2
• Topological Polar Surface Area: 89.6

Additional information on Ethyl 5-amino-2-(2-carboxyethyl)benzoate

Ethyl 5-amino-2-(2-carboxyethyl)benzoate (CAS No. 1806344-87-5): A Comprehensive Overview

Ethyl 5-amino-2-(2-carboxyethyl)benzoate (CAS No. 1806344-87-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a carboxylic acid moiety, and an ester linkage. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of Ethyl 5-amino-2-(2-carboxyethyl)benzoate is C₁₁H₁₃NO₄, and its molecular weight is approximately 227.22 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions and formulations.

In recent years, Ethyl 5-amino-2-(2-carboxyethyl)benzoate has been the subject of numerous studies due to its potential biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Ethyl 5-amino-2-(2-carboxyethyl)benzoate could be a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory effects, Ethyl 5-amino-2-(2-carboxyethyl)benzoate has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cardiovascular disorders, neurodegenerative conditions, and cancer. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a valuable component in both therapeutic and preventive healthcare strategies.

The pharmacokinetic properties of Ethyl 5-amino-2-(2-carboxyethyl)benzoate have also been explored to understand its behavior in biological systems. Research indicates that it exhibits good bioavailability when administered orally or intravenously. Additionally, the compound has a moderate half-life, allowing for sustained therapeutic effects without the need for frequent dosing. These pharmacokinetic characteristics make it an attractive candidate for further clinical development.

In the realm of drug discovery, Ethyl 5-amino-2-(2-carboxyethyl)benzoate has shown promise as a lead compound for the development of new therapeutic agents. Its unique chemical structure provides a platform for structural modifications to optimize its pharmacological properties. For instance, researchers have synthesized derivatives of this compound with enhanced potency and selectivity against specific targets such as enzymes involved in inflammatory pathways.

The safety profile of Ethyl 5-amino-2-(2-carboxyethyl)benzoate has been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new chemical entity, further preclinical and clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Ethyl 5-amino-2-(2-carboxyethyl)benzoate (CAS No. 1806344-87-5) is a multifaceted compound with significant potential in the fields of chemistry, biology, and pharmaceutical research. Its anti-inflammatory and antioxidant properties, coupled with favorable pharmacokinetic characteristics, make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various scientific and medical contexts.